Cas no 2375261-17-7 (Methyl 5-cyclopropyl-2,4-dioxopentanoate)

• Product Name: Methyl 5-cyclopropyl-2,4-dioxopentanoate
• CAS No: 2375261-17-7
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 6293022
• PubChem ID: 145874661
• Update Time: 2025-05-23

Methyl 5-cyclopropyl-2,4-dioxopentanoate Chemical and Physical Properties

Names and Identifiers

• 2375261-17-7
• Methyl 5-cyclopropyl-2,4-dioxopentanoate
• EN300-6744020

• Inchi： 1S/C9H12O4/c1-13-9(12)8(11)5-7(10)4-6-2-3-6/h6H,2-5H2,1H3
• InChI Key： LDWLUPRKQXYDCN-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)OC)=O)CC1CC1

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 5-cyclopropyl-2,4-dioxopentanoate

Methyl 5-cyclopropyl-2,4-dioxopentanoate (CAS No. 2375261-17-7): A Versatile Building Block in Organic Synthesis

Methyl 5-cyclopropyl-2,4-dioxopentanoate (CAS No. 2375261-17-7) is an intriguing cyclopropyl-containing diketone ester that has gained significant attention in modern organic chemistry. This compound, with its unique 1,3-diketone functionality and cyclopropyl moiety, serves as a valuable intermediate in pharmaceutical research and material science. The presence of both electron-withdrawing carbonyl groups and the strained cyclopropane ring creates interesting reactivity patterns that synthetic chemists can exploit for diverse applications.

The molecular structure of Methyl 5-cyclopropyl-2,4-dioxopentanoate features a methyl ester group at one terminus and a cyclopropyl substituent at the δ-position relative to the diketone functionality. This arrangement makes it particularly useful for annulation reactions and heterocycle synthesis, addressing current research demands for efficient methods to construct complex molecular architectures. Recent publications in journals like Organic Letters and Journal of Organic Chemistry highlight its growing importance in medicinal chemistry scaffolds development.

From a synthetic perspective, Methyl 5-cyclopropyl-2,4-dioxopentanoate offers multiple reactive sites for chemoselective transformations. The 1,3-dicarbonyl system can participate in Knoevenagel condensations, Michael additions, and cyclocondensation reactions, while the cyclopropyl ring can undergo ring-opening or functionalization under appropriate conditions. This dual reactivity aligns perfectly with current trends in diversity-oriented synthesis and fragment-based drug discovery approaches that dominate modern pharmaceutical research.

The compound's physicochemical properties make it suitable for various green chemistry applications. With increasing focus on sustainable synthetic methods, researchers appreciate that Methyl 5-cyclopropyl-2,4-dioxopentanoate can facilitate atom-economic transformations and cascade reactions that minimize waste generation. Its moderate polarity allows for easy purification through standard techniques like column chromatography or recrystallization, addressing common pain points in process chemistry optimization.

In the context of drug discovery, the cyclopropyl-diketone motif of Methyl 5-cyclopropyl-2,4-dioxopentanoate appears in several bioactive compounds targeting metabolic enzymes and signaling pathways. The rigid cyclopropane structure can enhance binding affinity and metabolic stability of potential drug candidates, explaining the growing number of patent applications citing derivatives of this scaffold. Particularly in kinase inhibitor development and anti-inflammatory agents, this structural feature has shown promising results.

From a commercial availability standpoint, Methyl 5-cyclopropyl-2,4-dioxopentanoate (CAS No. 2375261-17-7) is increasingly stocked by specialty chemical suppliers catering to pharmaceutical and agrochemical industries. The compound's purity specifications typically range from 95% to 98%, with HPLC-grade and research-grade options available. Current market analysis suggests growing demand for such fine chemicals, driven by expanding contract research organizations and academic research groups focusing on novel synthetic methodologies.

Handling and storage recommendations for Methyl 5-cyclopropyl-2,4-dioxopentanoate follow standard protocols for oxygen-sensitive compounds. While not classified as highly hazardous, proper laboratory safety practices should be observed, including use of personal protective equipment and storage under inert atmosphere when required. The compound's stability profile makes it suitable for international shipping, contributing to its availability in global chemical distribution networks.

Future research directions involving Methyl 5-cyclopropyl-2,4-dioxopentanoate may explore its potential in catalyzed asymmetric synthesis and photochemical transformations, two rapidly evolving areas in organic chemistry. The compound's multiple reactive centers offer opportunities for developing novel tandem reaction sequences that could streamline the synthesis of complex molecules. As the pharmaceutical industry continues seeking structural novelty in drug candidates, such versatile building blocks will likely see increased utilization.

For researchers considering Methyl 5-cyclopropyl-2,4-dioxopentanoate (CAS No. 2375261-17-7) for their projects, several synthetic protocols have been published demonstrating its conversion to various heterocyclic systems including pyrazoles, pyrimidines, and pyrroles. The compound's reactivity with nucleophiles and dipolarophiles has been well-documented, providing a solid foundation for further exploration. With proper experimental design, this molecule can serve as the cornerstone for developing libraries of structurally diverse compounds with potential biological activities.